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molecular formula C14H14OS B3032596 Benzyl 4-methoxyphenyl sulfide CAS No. 26905-24-8

Benzyl 4-methoxyphenyl sulfide

Cat. No. B3032596
CAS RN: 26905-24-8
M. Wt: 230.33 g/mol
InChI Key: GGUMXGHTTKUDNB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US06888032B2

Procedure details

The general procedure in example 39 was followed. 4-Iodoanisole (234 mg, 1.0 mmol), benzylmercaptan (117 μL, 1.0 mmol), CuI (10 mg, 0.05 mmol), K2CO3 (276 mg, 2.0 mmol), ethylene glycol (111 μL, 2.0 mmol) and 2-propanol (1.0 mL) were used to obtain the 4-benzylsulfanylanisole (206 mg, 90% yield) as colorless solid. Column chromatographic solvent (hexane/ethyl acetate=50/1). Melting point; 48-50° C. Rf=0.3 (hexane/ethyl acetate=40/1). 1H NMR (CDCl3, 300 MHz) δ 7.14-7.24 (m, 7 H), 6.76 (dt, 2 H, J=8.7 Hz, 2.1 Hz), 3.97 (s, 2 H), 3.76 (s, 3 H). 13C NMR (CDCl3, 75 MHz) δ 159.3, 138.3, 134.3, 129.1, 128.5, 127.2, 126.2, 114.6, 55.6, 41.6. IR (neat, cm−1) 3043, 3012, 2982, 2861. MS (EI) m/z (relative intensity) 230 (30), 91 (100). Anal Cald for C14H14OS, Cald. C, 73.01; H, 6.13. Found C, 72.86; H, 5.93.
Name
4-Iodoanisole
Quantity
234 mg
Type
reactant
Reaction Step One
Name
benzylmercaptan
Quantity
117 μL
Type
reactant
Reaction Step Two
Name
K2CO3
Quantity
276 mg
Type
reactant
Reaction Step Three
Name
ethylene glycol
Quantity
111 μL
Type
reactant
Reaction Step Four
Name
CuI
Quantity
10 mg
Type
catalyst
Reaction Step Five
Name
2-propanol
Quantity
1 mL
Type
solvent
Reaction Step Six
Name
4-benzylsulfanylanisole
Yield
90%

Identifiers

REACTION_CXSMILES
I[C:2]1[CH:7]=[CH:6][C:5]([O:8][CH3:9])=[CH:4][CH:3]=1.[CH2:10]([SH:17])[C:11]1[CH:16]=[CH:15][CH:14]=[CH:13][CH:12]=1.C([O-])([O-])=O.[K+].[K+].C(O)CO>[Cu]I.CC(O)C>[CH2:10]([S:17][C:2]1[CH:7]=[CH:6][C:5]([O:8][CH3:9])=[CH:4][CH:3]=1)[C:11]1[CH:16]=[CH:15][CH:14]=[CH:13][CH:12]=1 |f:2.3.4|

Inputs

Step One
Name
4-Iodoanisole
Quantity
234 mg
Type
reactant
Smiles
IC1=CC=C(C=C1)OC
Step Two
Name
benzylmercaptan
Quantity
117 μL
Type
reactant
Smiles
C(C1=CC=CC=C1)S
Step Three
Name
K2CO3
Quantity
276 mg
Type
reactant
Smiles
C(=O)([O-])[O-].[K+].[K+]
Step Four
Name
ethylene glycol
Quantity
111 μL
Type
reactant
Smiles
C(CO)O
Step Five
Name
CuI
Quantity
10 mg
Type
catalyst
Smiles
[Cu]I
Step Six
Name
2-propanol
Quantity
1 mL
Type
solvent
Smiles
CC(C)O

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Outcomes

Product
Name
4-benzylsulfanylanisole
Type
product
Smiles
C(C1=CC=CC=C1)SC1=CC=C(C=C1)OC
Measurements
Type Value Analysis
AMOUNT: MASS 206 mg
YIELD: PERCENTYIELD 90%
YIELD: CALCULATEDPERCENTYIELD 89.4%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.